Cas no 1704314-62-4 (4-(4-chloro-3-fluorophenyl)but-3-en-2-amine)

• Product Name: 4-(4-chloro-3-fluorophenyl)but-3-en-2-amine
• CAS No: 1704314-62-4
• MF: C₁₀H₁₁ClFN
• MW: 199.652445077896
• CID: 5939807
• PubChem ID: 103091616
• Update Time: 2025-11-01

4-(4-chloro-3-fluorophenyl)but-3-en-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(4-chloro-3-fluorophenyl)but-3-en-2-amine
• EN300-1964939
• 1704314-62-4

• Inchi： 1S/C10H11ClFN/c1-7(13)2-3-8-4-5-9(11)10(12)6-8/h2-7H,13H2,1H3/b3-2+
• InChI Key： VRKXHYQSPSWGTF-NSCUHMNNSA-N
• SMILES： ClC1C=CC(=CC=1F)/C=C/C(C)N

Computed Properties

• Exact Mass: 199.0564052g/mol
• Monoisotopic Mass: 199.0564052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26Ų

Additional information on 4-(4-chloro-3-fluorophenyl)but-3-en-2-amine

Introduction to 4-(4-Chloro-3-fluorophenyl)but-3-en-2-amine (CAS No. 1704314-62-4)

4-(4-Chloro-3-fluorophenyl)but-3-en-2-amine, also known by its CAS number 1704314-62-4, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound is characterized by a butenamine backbone substituted with a 4-chloro-3-fluorophenyl group, which imparts specific pharmacological properties that make it a valuable candidate for various therapeutic applications.

The chemical structure of 4-(4-chloro-3-fluorophenyl)but-3-en-2-amine consists of a butenamine moiety with a double bond at the C3 position, and an aromatic ring substituted with chlorine and fluorine atoms. The presence of these halogen substituents can significantly influence the compound's physicochemical properties, such as solubility, lipophilicity, and reactivity. These properties are crucial for optimizing the compound's pharmacokinetic and pharmacodynamic profiles, which are essential for its potential use in drug development.

Recent research has focused on the biological activities of 4-(4-chloro-3-fluorophenyl)but-3-en-2-amine. Studies have shown that this compound exhibits potent activity against various biological targets, including enzymes, receptors, and ion channels. For instance, it has been reported to have inhibitory effects on specific kinases, which are key enzymes involved in cellular signaling pathways. This property makes it a promising lead compound for the development of novel therapeutic agents targeting diseases such as cancer, neurodegenerative disorders, and inflammatory conditions.

In addition to its enzymatic inhibition properties, 4-(4-chloro-3-fluorophenyl)but-3-en-2-amine has also been investigated for its potential as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play critical roles in cellular communication and are important targets for drug discovery. Research has demonstrated that this compound can interact with specific GPCRs, modulating their activity and potentially offering new avenues for treating conditions such as pain, addiction, and metabolic disorders.

The pharmacological profile of 4-(4-chloro-3-fluorophenyl)but-3-en-2-amine has been further explored through in vitro and in vivo studies. In vitro assays have shown that the compound exhibits high selectivity and potency against its target proteins, with minimal off-target effects. These findings suggest that it has a favorable safety profile, which is crucial for its potential use in clinical settings. In vivo studies have also been conducted to evaluate the compound's efficacy and safety in animal models of disease. Preliminary results indicate that 4-(4-chloro-3-fluorophenyl)but-3-en-2-amine can effectively reduce disease symptoms and improve outcomes in these models.

The synthesis of 4-(4-chloro-3-fluorophenyl)but-3-en-2-amine has been optimized using modern synthetic chemistry techniques. Various synthetic routes have been developed to produce this compound efficiently and on a large scale. These methods typically involve multi-step reactions that include functional group transformations, cross-coupling reactions, and purification steps. The choice of synthetic route depends on factors such as yield, purity, cost-effectiveness, and environmental impact. Optimizing these parameters is essential for ensuring the commercial viability of the compound as a pharmaceutical product.

In conclusion, 4-(4-chloro-3-fluorophenyl)but-3-en-2-amine (CAS No. 1704314-62-4) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the field of medicinal chemistry. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical uses, paving the way for its eventual application in healthcare settings.